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A Technical Guide to the Thermal Properties of
Oleyl Ricinoleate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known thermal properties of

Oleyl Ricinoleate (CAS No. 36781-75-6), a significant ester in various industrial and

pharmaceutical applications. This document summarizes available data, outlines relevant

experimental methodologies for thermal analysis, and presents a logical workflow for

determining these properties.

Core Thermal Properties
Oleyl Ricinoleate is the ester formed from oleyl alcohol and ricinoleic acid. Its thermal

characteristics are crucial for understanding its behavior in various formulations and

manufacturing processes.

Data Summary
The quantitative thermal data for Oleyl Ricinoleate is presented below. It is important to note

that while a boiling point has been reported, a specific melting point is not readily available in

the surveyed scientific literature. This is not uncommon for complex esters which may exhibit

broad melting ranges or exist as a liquid at room temperature. For context, the melting point of
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the parent fatty acid, ricinoleic acid, is 5.5 °C[1]. The thermal properties of esters are influenced

by the chain length and saturation of both the fatty acid and alcohol components[2][3].

Property Value Conditions

Melting Point
Data not available in cited

literature
-

Boiling Point 635.1 °C at 760 mmHg[4]

Experimental Protocols for Thermal Analysis
The determination of thermal properties such as melting and boiling points for lipid esters like

Oleyl Ricinoleate is typically achieved through thermoanalytical techniques. Differential

Scanning Calorimetry (DSC) is a primary method for characterizing melting and crystallization

behavior[3][5][6][7][8][9].

Determination of Melting Point via Differential Scanning
Calorimetry (DSC)
While a specific protocol for Oleyl Ricinoleate is not detailed in the literature, a general and

widely accepted methodology for analyzing oils and fats is as follows:

Sample Preparation: A small, accurately weighed sample of Oleyl Ricinoleate (typically 5-10

mg) is hermetically sealed in an aluminum DSC pan. An empty, sealed aluminum pan is used

as a reference.

Instrument Calibration: The DSC instrument is calibrated for temperature and enthalpy using

certified standards, such as indium.

Thermal Program:

Initial Equilibration: The sample is equilibrated at a temperature well above its expected

melting point (e.g., 50 °C) to erase any thermal history.

Controlled Cooling: The sample is then cooled at a controlled rate (e.g., 5-10 °C/min) to a

temperature well below its expected crystallization point (e.g., -80 °C)[7]. This allows for
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the observation of the crystallization exotherm.

Isothermal Hold: The sample is held at the low temperature for a short period (e.g., 5-10

minutes) to ensure complete crystallization.

Controlled Heating: The sample is then heated at a controlled rate (e.g., 5 °C/min) to a

temperature above its melting point (e.g., 50 °C). The heat flow is monitored, and the

endothermic melting transition is recorded.

Data Analysis: The melting point is typically determined as the peak temperature of the

melting endotherm. The onset and offset temperatures of the transition can also be reported

to describe the melting range.

Logical Workflow for Thermal Property
Determination
The following diagram illustrates a logical workflow for the characterization of the thermal

properties of a lipid ester like Oleyl Ricinoleate.
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Click to download full resolution via product page

Caption: Logical workflow for determining the thermal properties of Oleyl Ricinoleate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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